1-(4-((Benzyloxy)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[4-(phenylmethoxymethyl)piperidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C19H23NO2S/c21-19(13-18-7-4-12-23-18)20-10-8-17(9-11-20)15-22-14-16-5-2-1-3-6-16/h1-7,12,17H,8-11,13-15H2
• InChI Key: OFPACSKEHVKJFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=CC=C2)C(=O)CC3=CC=CS3
• Molecular Formula: C19H23NO2S
• Molecular Weight: 329.5 g/mol

Description

1-(4-((Benzyloxy)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is also known by its chemical name, BTPE, and has been synthesized using various methods.

Scientific Research Applications

Wound Healing Potential

A study on derivatives similar to the compound showed significant wound healing activity in vivo. These derivatives were synthesized and characterized, then tested on Swiss albino rats using incision and dead space wound models. Compounds treated groups showed faster epithelialization and higher wound contraction rates compared to standard treatments, indicating potential applications in wound healing therapies (Vinaya et al., 2009).

Hydrogen-Bonding Patterns

Research on enaminones structurally related to the queried compound highlighted the importance of hydrogen-bonding patterns for their stability and potential biological activity. These patterns play a significant role in the molecular arrangement and interactions within crystal structures, which could influence the compound's behavior in biological systems (Balderson et al., 2007).

Antibacterial Activity

Another study explored the antibacterial activity of piperidine-containing pyrimidine imines and thiazolidinones, which share a core structure with the target compound. These synthesized compounds exhibited significant antibacterial properties, suggesting the potential for developing new antibacterial agents (Merugu et al., 2010).

Supramolecular Chemistry

A derivative of the target compound was synthesized and analyzed for its supramolecular frameworks formed by hydrogen bonds and π-π stacking interactions. These frameworks play a critical role in the compound's structural integrity and potential applications in material science or drug design (Cai et al., 2020).

Stereochemistry and Reactivity

The stereochemistry of ionic thiol addition to acetylenic ketones, including compounds related to the target molecule, has been studied. These findings are crucial for understanding the reactivity and potential chemical applications of such compounds (Omar et al., 1974).